Cas no 2034386-73-5 (3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 2034386-73-5
• MF: C₂₂H₂₂N₂O₃S
• MW: 394.486684322357
• CID: 5377264
• Update Time: 2025-08-04

3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C22H22N2O3S/c25-20(23-12-11-18(14-23)24-21(26)15-28-22(24)27)13-19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,18-19H,11-15H2
• InChI Key： DTQOJPGISPWSQO-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(=O)CC(C3=CC=CC=C3)C3=CC=CC=C3)C2)C1=O

Additional information on 3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 2034386-73-5 and Product Name: 3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione

Compound with the CAS number 2034386-73-5, specifically identified by the product name 3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and molecular medicine. The structural framework of this compound incorporates a thiazolidine core, which is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a manner conducive to therapeutic effects.

The 3,3-diphenylpropanoyl moiety appended to the pyrrolidinyl ring introduces a bulky aromatic group that can modulate the electronic properties and steric environment of the molecule. This modification is particularly intriguing from a structural perspective, as it allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These attributes are critical for the development of novel pharmaceutical agents, where optimal pharmacokinetic profiles are often essential for clinical efficacy.

In recent years, there has been growing interest in exploring the therapeutic potential of thiazolidine derivatives. Thiazolidines are known for their versatility in medicinal chemistry, serving as scaffolds for compounds with diverse biological activities. For instance, derivatives of thiazolidine have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The compound in question (3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione) represents an innovative approach to leveraging these structural features for therapeutic purposes.

The pyrrolidinyl component of the molecule adds another layer of complexity and functionality. Pyrrolidine rings are common motifs in biologically active compounds due to their ability to mimic secondary amine structures found in natural products and bioactive peptides. This similarity can facilitate interactions with biological targets such as enzymes and receptors. Moreover, the presence of multiple substituents on the pyrrolidine ring allows for further customization of the molecule's properties, enabling researchers to optimize its biological activity.

From a synthetic chemistry perspective, the preparation of 3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of the thiazolidine ring can be achieved through cyclization reactions involving appropriate precursors. Subsequent functionalization steps allow for the incorporation of the 3,3-diphenylpropanoyl group and other necessary substituents. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis may be employed to enhance yield and enantioselectivity.

The compound's potential applications extend to various areas of biomedical research. Given its structural features, it is hypothesized that this molecule could exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer or neurodegenerative disorders. Preliminary computational studies have suggested that the aromatic substituents may interact favorably with hydrophobic pockets on biological targets. Additionally, the rigid thiazolidine core could provide structural stability necessary for effective binding.

Recent advancements in drug discovery have emphasized the importance of structure-based design and high-throughput screening (HTS) methodologies. The compound under discussion could serve as a valuable scaffold for HTS campaigns aimed at identifying novel bioactive molecules. Its well-defined structure allows for rapid synthesis of derivatives with varying substituents, enabling researchers to systematically explore its pharmacological space.

In conclusion,2034386-73-5 and its corresponding product name,3-[1-(3,3-diphenylpropanoyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione, represent a promising entry into the realm of heterocyclic chemistry with significant implications for pharmaceutical research. The unique combination of structural elements—thiazolidine core,pyrrolidinyl moiety,and 3,3-diphenylpropanoyl substituent—offers a rich foundation for developing novel therapeutic agents. As research in this area progresses,this compound has the potential to contribute to advancements in drug discovery and molecular medicine.